Cas no 1227585-98-9 (6-Fluoro-2-(4-fluorophenyl)nicotinaldehyde)

• Product Name: 6-Fluoro-2-(4-fluorophenyl)nicotinaldehyde
• CAS No: 1227585-98-9
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4925520
• Update Time: 2025-10-17

6-Fluoro-2-(4-fluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-(4-fluorophenyl)nicotinaldehyde
• 6-Fluoro-2-(4-fluorophenyl)nicotinaldehyde

• Inchi： 1S/C12H7F2NO/c13-10-4-1-8(2-5-10)12-9(7-16)3-6-11(14)15-12/h1-7H
• InChI Key： KTBPDJFPBAVJCF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C=O)=CC=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-2-(4-fluorophenyl)nicotinaldehyde

6-Fluoro-2-(4-fluorophenyl)nicotinaldehyde: A Comprehensive Overview

6-Fluoro-2-(4-fluorophenyl)nicotinaldehyde, also known by its CAS registry number 1227585-98-9, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and synthetic biology. This compound is a derivative of nicotinaldehyde, which itself is a key intermediate in the synthesis of various pharmaceutical agents. The presence of fluorine atoms at specific positions in the molecule introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The structure of 6-Fluoro-2-(4-fluorophenyl)nicotraldehyde consists of a nicotinaldehyde backbone with fluorine substituents at the 6-position and a 4-fluorophenyl group attached at the 2-position. This substitution pattern not only enhances the compound's stability but also imparts specific reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the development of novel anti-cancer agents, where its ability to modulate cellular signaling pathways has shown promising results.

One of the most notable aspects of CAS No. 1227585-98-9 is its role in drug discovery programs targeting neurodegenerative diseases. Researchers have demonstrated that this compound exhibits selective binding to certain receptors involved in Alzheimer's disease, potentially offering a new avenue for therapeutic intervention. Furthermore, its fluorinated structure contributes to improved pharmacokinetic profiles, enhancing its bioavailability and reducing systemic toxicity.

In terms of synthesis, 6-Fluoro-2-(4-fluorophenyl)nicotraldehyde is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination reactions. The optimization of these steps has been a focus of recent investigations, with advancements in catalytic systems and reaction conditions significantly improving yields and reducing production costs. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules like this one.

The application of CAS No. 1227585-98-9 extends beyond pharmaceuticals into materials science, where it serves as a precursor for advanced polymers and coatings with tailored electronic properties. Its ability to participate in various cross-coupling reactions has made it an essential component in the construction of functional materials used in optoelectronics and sensors.

From an environmental perspective, researchers have also explored the biodegradation pathways of 6-Fluoro-2-(4-fluorophenyl)nicotraldehyde, aiming to assess its potential impact on ecosystems. Preliminary findings suggest that under certain conditions, the compound undergoes rapid microbial degradation, minimizing its ecological footprint. This information is crucial for industries utilizing this compound to ensure sustainable practices are implemented throughout their supply chains.

In conclusion, CAS No. 1227585-98-9, or 6-Fluoro-2-(4-fluorophenyl)nicotraldehyde, stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its diverse applications across multiple disciplines highlight its significance as both a research tool and an industrial material. As ongoing studies continue to uncover new facets of its properties and utility, this compound remains at the forefront of scientific exploration and innovation.